![molecular formula C19H15NO5S B2473757 4-{[(5Z)-5-(4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoic acid CAS No. 1347755-15-0](/img/structure/B2473757.png)
4-{[(5Z)-5-(4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound “4-{[(5Z)-5-(4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoic acid” is a thiazolidinedione derivative . It has a molecular formula of C18H13NO4S2 and a molecular weight of 371.43 .
Molecular Structure Analysis
The molecular structure of this compound includes a thiazolidine ring, which is a heterocyclic compound with sulfur and nitrogen. It also contains methoxybenzylidene and carboxylic acid functional groups .Physical And Chemical Properties Analysis
This compound has a molecular formula of C18H13NO4S2 and a molecular weight of 371.43 . Other physical and chemical properties such as melting point, boiling point, and density were not found in the sources I accessed .Scientific Research Applications
- Research suggests that this compound possesses anti-inflammatory properties. It may inhibit specific enzymes or pathways involved in inflammation, making it a potential candidate for drug development in inflammatory diseases .
- The compound’s unique structure and potential interactions with cellular targets make it an interesting candidate for cancer therapy. Researchers are investigating its effects on cancer cell growth, apoptosis, and metastasis .
- 4-[[(5Z)-5-[(4-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic Acid has been studied as an inhibitor of linoleate oxygenase activity of ALOX15 (15-lipoxygenases). It exhibits substrate-specific inhibition, making it relevant for pharmacological research .
- Chemists explore its synthetic applications due to its unique thiazolidinone scaffold. The compound’s reactivity and functional groups allow for diverse modifications, potentially leading to novel derivatives with improved properties .
- Researchers have proposed using this compound in an emulsion bioreactor for the production of (2R,3S)-3-(4-methoxyphenyl)glycidic acid methyl ester. The lipase from Serratia marcescens catalyzes the reaction, demonstrating its potential in biocatalysis .
- Computational studies aim to define a common pharmacophore for allosteric inhibition. By understanding the interactions between the compound and its target enzymes, researchers can design more effective inhibitors for various applications .
Anti-Inflammatory Activity
Cancer Therapy
Lipoxygenase Inhibition
Synthetic Chemistry
Biocatalysis and Enzyme Inhibition
Pharmacophore Studies
properties
IUPAC Name |
4-[[(5Z)-5-[(4-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]methyl]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15NO5S/c1-25-15-8-4-12(5-9-15)10-16-17(21)20(19(24)26-16)11-13-2-6-14(7-3-13)18(22)23/h2-10H,11H2,1H3,(H,22,23)/b16-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HXUCMTONVTXJSL-YBEGLDIGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C\2/C(=O)N(C(=O)S2)CC3=CC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15NO5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-{[(5Z)-5-(4-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]methyl}benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.